Cas no 145386-12-5 (2,3,7,8-Dibenzofurantetrol,2,3,7,8-tetraacetate)
2,3,7,8-Dibenzofurantetrol,2,3,7,8-tetraacetate is a chemically modified derivative of dibenzofuran, featuring acetylated hydroxyl groups at the 2,3,7,8-positions. This tetraacetate form enhances stability and solubility in organic solvents, making it suitable for synthetic applications where controlled reactivity is required. The acetyl groups serve as protective moieties, allowing selective deprotection for further functionalization. Its well-defined structure and high purity make it valuable in organic synthesis, particularly in the development of advanced intermediates for pharmaceuticals or materials science. The compound’s crystalline nature facilitates characterization and handling, ensuring reproducibility in research and industrial processes.
145386-12-5 structure
Product Name:2,3,7,8-Dibenzofurantetrol,2,3,7,8-tetraacetate
CAS No:145386-12-5
MF:C20H16O9
MW:400.335646629334
CID:137620
PubChem ID:345837
Update Time:2025-06-07
2,3,7,8-Dibenzofurantetrol,2,3,7,8-tetraacetate Chemical and Physical Properties
Names and Identifiers
-
- 2,3,7,8-Dibenzofurantetrol,2,3,7,8-tetraacetate
- 2,3,7,8-Tetraacetoxydibenzofuran
- (3,7,8-triacetyloxydibenzofuran-2-yl) acetate
- 2,3,7,8-DIBENZOFURANTETROL-TETRAACETATE
- Dibenzo[b,d]furan-2,3,7,8-tetrayl tetraacetate
- 2-[(2-PHENYL-QUINOLINE-4-CARBONYL)-AMINO]-BENZOICACID
- NSC-403627
- Dibenzo[b,d]furan-2,3,7,8-tetrayltetraacetate
- FT-0677489
- AKOS015837869
- NSC403627
- 145386-12-5
- DTXSID00323347
-
- MDL： MFCD06656519
- Inchi： 1S/C20H16O9/c1-9(21)25-17-5-13-14-6-18(26-10(2)22)20(28-12(4)24)8-16(14)29-15(13)7-19(17)27-11(3)23/h5-8H,1-4H3
- InChI Key： NFADNKIYRPQYJZ-UHFFFAOYSA-N
- SMILES： O1C2C=C(C(=CC=2C2C=C(C(=CC1=2)OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O
Computed Properties
- Exact Mass: 400.07900
- Monoisotopic Mass: 400.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 29
- Rotatable Bond Count: 8
- Complexity: 619
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 118Ų
Experimental Properties
- Color/Form: NA
- Density: 1.4±0.1 g/cm3
- Boiling Point: 561.2±50.0 °C at 760 mmHg
- Flash Point: 271.3±32.9 °C
- Refractive Index: 1.6
- PSA: 118.34000
- LogP: 3.28720
2,3,7,8-Dibenzofurantetrol,2,3,7,8-tetraacetate Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
2,3,7,8-Dibenzofurantetrol,2,3,7,8-tetraacetate Customs Data
- HS CODE：2932999099
- Customs Data：
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2,3,7,8-Dibenzofurantetrol,2,3,7,8-tetraacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM380024-1g |
5,11,12-tris(acetyloxy)-8-oxatricyclo[7.4.0.02,?]trideca-1(9),2(7),3,5,10,12-hexaen-4-yl acetate |
145386-12-5 | 95%+ | 1g |
$*** | 2023-03-30 | |
| Chemenu | CM380024-5g |
5,11,12-tris(acetyloxy)-8-oxatricyclo[7.4.0.02,?]trideca-1(9),2(7),3,5,10,12-hexaen-4-yl acetate |
145386-12-5 | 95%+ | 5g |
$*** | 2023-03-30 |
2,3,7,8-Dibenzofurantetrol,2,3,7,8-tetraacetate Related Literature
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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